Cas no 1396675-26-5 (N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide)

• Product Name: N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide
• CAS No: 1396675-26-5
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 6466571
• Update Time: 2025-10-10

N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide
• N'-(4-ethoxyphenyl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)oxamide

• Inchi： 1S/C15H22N2O4S/c1-4-21-12-7-5-11(6-8-12)17-14(19)13(18)16-9-15(2,20)10-22-3/h5-8,20H,4,9-10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： OJQHMUAADQAACP-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CSC)(=O)C(NC1=CC=C(OCC)C=C1)=O

Additional information on N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide

Research Brief on N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide (CAS: 1396675-26-5)

N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide (CAS: 1396675-26-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ethoxy-phenyl and methylsulfanyl-propyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide involves a multi-step organic reaction process, with key intermediates being carefully controlled to ensure high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic pathway to enhance scalability, which is critical for potential industrial applications.

Pharmacological evaluations of 1396675-26-5 have revealed its activity as a modulator of specific biological pathways. In vitro studies demonstrate its affinity for certain enzyme targets, suggesting potential applications in inflammatory and metabolic disorders. Notably, the compound exhibits a favorable pharmacokinetic profile, with good bioavailability and metabolic stability in preclinical models. These findings underscore its potential as a lead compound for further optimization and clinical development.

Recent research has also explored the mechanistic underpinnings of N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide. Molecular docking studies indicate that the compound interacts with key residues in the active sites of target proteins, providing insights into its mode of action. Additionally, transcriptomic and proteomic analyses have been conducted to elucidate its effects on cellular signaling networks, further validating its therapeutic potential.

In conclusion, N'-(4-ethoxyphenyl)-N-2-hydroxy-2-methyl-3-(methylsulfanyl)propylethanediamide (CAS: 1396675-26-5) represents a promising avenue for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, makes it a valuable candidate for further investigation. Future research should focus on in vivo efficacy studies, toxicological assessments, and formulation development to advance this compound toward clinical trials. The ongoing exploration of 1396675-26-5 highlights the dynamic nature of chemical biology and the continuous pursuit of novel therapeutic agents.